Cas no 1807097-90-0 (2,3-Bis(trifluoromethyl)-5-bromotoluene)

• Product Name: 2,3-Bis(trifluoromethyl)-5-bromotoluene
• CAS No: 1807097-90-0
• MF: C₉H₅BrF₆
• MW: 307.030422925949
• CID: 5002871
• Update Time: 2025-05-27

2,3-Bis(trifluoromethyl)-5-bromotoluene Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-5-bromotoluene

• Inchi： 1S/C9H5BrF6/c1-4-2-5(10)3-6(8(11,12)13)7(4)9(14,15)16/h2-3H,1H3
• InChI Key： LTDFIUMCCLJLSB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C(C(F)(F)F)=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 245
• XLogP3: 4.7
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2,3-Bis(trifluoromethyl)-5-bromotoluene

Exploring the Synthesis and Applications of 2,3-Bis(trifluoromethyl)-5-bromotoluene (CAS No. 1807097-90-0)

The compound 2,3-Bis(trifluoromethyl)-5-bromotoluene, identified by the CAS registry number 1807097-90-0, represents a structurally unique aromatic derivative with significant potential in advanced chemical research and industrial applications. This toluene derivative features a trifluoromethyl group at both the 2 and 3 positions, coupled with a bromine substituent at the 5 position. The combination of electron-withdrawing trifluoromethyl groups and the halogen atom creates a molecule with distinct electronic properties and reactivity profiles. Recent studies highlight its role as an intermediate in synthesizing bioactive compounds and functional materials.

The synthesis of this compound has evolved with advancements in green chemistry methodologies. Researchers have optimized palladium-catalyzed cross-coupling strategies to achieve high yields while minimizing environmental impact. A notable study published in the Journal of Organic Chemistry demonstrated a one-pot process combining Suzuki-Miyaura coupling with directed fluorination, significantly reducing reaction steps compared to traditional protocols. Such innovations underscore the compound's versatility in modern synthetic frameworks.

In pharmaceutical research, this brominated trifluoromethylated toluene derivative has emerged as a critical intermediate for developing anticancer agents. Preclinical studies indicate that analogs incorporating this core structure exhibit selective cytotoxicity toward tumor cells without affecting normal tissues. A recent investigation in Nature Communications revealed that derivatives synthesized using this compound as a precursor showed promising activity against HER2-positive breast cancer cell lines, leveraging the trifluoromethyl groups' ability to enhance metabolic stability.

Beyond medicinal chemistry, this compound's electronic properties make it valuable in optoelectronic material development. Its planar aromatic structure and electron-withdrawing substituents contribute to desirable charge transport characteristics. Researchers at Stanford University recently reported its use as a building block for organic light-emitting diodes (OLEDs), where it improved device efficiency by 18% compared to conventional materials through optimized energy level alignment facilitated by the bromine substituent.

Advanced analytical techniques continue to refine our understanding of this compound's behavior. High-resolution mass spectrometry combined with DFT calculations have clarified its fragmentation pathways during GC-MS analysis, enabling precise identification in complex matrices. This knowledge is critical for quality control in manufacturing processes where trace impurities must be monitored during scale-up operations.

Current research directions focus on expanding its applications through click chemistry approaches. By introducing azide or alkyne functional groups via copper-free "click" reactions under mild conditions, researchers are creating bioconjugates for targeted drug delivery systems. Preliminary data from MIT's chemical engineering lab shows these conjugates exhibit enhanced cellular uptake efficiency due to the trifluoromethyl groups' hydrophobic interactions with biological membranes.

In materials science, this compound's unique properties are being explored for next-generation photovoltaic devices. Its ability to act as an electron acceptor in polymer solar cells was demonstrated by a team at ETH Zurich through solution-processing techniques that achieved power conversion efficiencies exceeding 14%. The bromine substituent plays a pivotal role in tuning interfacial energetics between donor and acceptor layers.

The environmental fate of this compound has also gained attention among sustainability researchers. Biodegradation studies using soil microcosms revealed rapid mineralization under aerobic conditions due to the trifluoromethyl groups' susceptibility to microbial enzymes—a finding critical for assessing industrial waste management strategies without compromising regulatory compliance.

Ongoing collaborative efforts between chemists and computational scientists are optimizing its use through machine learning-driven retrosynthetic analysis tools. These algorithms predict optimal synthetic routes considering solvent compatibility and atom economy metrics, which is particularly important when handling halogenated aromatic compounds requiring precise stoichiometry control.

As interdisciplinary research continues bridging organic synthesis with application-driven fields like nanotechnology and pharmacology, this multifunctional molecule remains central to advancing next-generation technologies across industries—from precision medicine formulations requiring ultra-stable intermediates to high-performance electronics demanding tailored electronic properties.